Cas no 1421484-16-3 (1-(4-fluorophenyl)methyl-3-(furan-3-yl)methyl-3-(thiophen-2-yl)methylurea)

• Product Name: 1-(4-fluorophenyl)methyl-3-(furan-3-yl)methyl-3-(thiophen-2-yl)methylurea
• CAS No: 1421484-16-3
• MF: C₁₈H₁₇FN₂O₂S
• MW: 344.403186559677
• CID: 5948714
• PubChem ID: 71804136
• Update Time: 2025-05-19

1-(4-fluorophenyl)methyl-3-(furan-3-yl)methyl-3-(thiophen-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)methyl-3-(furan-3-yl)methyl-3-(thiophen-2-yl)methylurea
• 1-[(4-fluorophenyl)methyl]-3-[(furan-3-yl)methyl]-3-[(thiophen-2-yl)methyl]urea
• 3-(4-fluorobenzyl)-1-(furan-3-ylmethyl)-1-(thiophen-2-ylmethyl)urea
• 3-[(4-fluorophenyl)methyl]-1-(furan-3-ylmethyl)-1-(thiophen-2-ylmethyl)urea
• F6415-1144
• AKOS024556251
• 1421484-16-3

• Inchi： 1S/C18H17FN2O2S/c19-16-5-3-14(4-6-16)10-20-18(22)21(11-15-7-8-23-13-15)12-17-2-1-9-24-17/h1-9,13H,10-12H2,(H,20,22)
• InChI Key： GYAXOMHTXYTOCS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN(C(NCC1C=CC(=CC=1)F)=O)CC1=COC=C1

Computed Properties

• Exact Mass: 344.09947712g/mol
• Monoisotopic Mass: 344.09947712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 73.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-fluorophenyl)methyl-3-(furan-3-yl)methyl-3-(thiophen-2-yl)methylurea

Introduction to 1-(4-fluorophenyl)methyl-3-(furan-3-yl)methyl-3-(thiophen-2-yl)methylurea (CAS No. 1421484-16-3)

1-(4-fluorophenyl)methyl-3-(furan-3-yl)methyl-3-(thiophen-2-yl)methylurea, identified by its CAS number 1421484-16-3, is a compound of significant interest in the field of medicinal chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents. The presence of multiple heterocyclic rings, including fluorophenyl, furan, and thiophene moieties, contributes to its unique chemical profile and makes it a subject of extensive research in synthetic organic chemistry and drug discovery.

The compound's structure incorporates a urea functional group, which is well-documented for its role in medicinal chemistry as a bioisostere for carbonyl groups. Urea-based molecules have been extensively studied for their ability to modulate biological pathways, particularly in the context of enzyme inhibition and receptor binding. The specific arrangement of the fluorophenyl, furan, and thiophene substituents around the urea core suggests potential interactions with biological targets, making this compound a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of multifunctional molecules that can engage with multiple biological targets simultaneously. The structural complexity of 1-(4-fluorophenyl)methyl-3-(furan-3-yl)methyl-3-(thiophen-2-yl)methylurea aligns with this trend, as it possesses multiple sites for interaction with biological systems. This characteristic is particularly valuable in the context of drug design, where polypharmacicity can lead to enhanced therapeutic effects and reduced side effects.

The fluorine atom in the 4-fluorophenyl moiety is a key feature that often influences the pharmacokinetic and pharmacodynamic properties of molecules. Fluorine substitution can enhance metabolic stability, improve binding affinity, and modulate lipophilicity. These properties are critical in the development of drugs that require prolonged half-life and efficient target engagement. The incorporation of fluorine into this compound suggests that it may exhibit favorable pharmacokinetic profiles, making it an attractive candidate for further exploration.

The furan and thiophene rings are both well-known heterocycles that have been extensively studied for their biological activity. Furan derivatives are known for their antimicrobial, anti-inflammatory, and antitumor properties, while thiophene-based compounds have shown promise in the treatment of neurological disorders, cardiovascular diseases, and cancer. The combination of these heterocycles in 1-(4-fluorophenyl)methyl-3-(furan-3-yl)methyl-3-(thiophen-2-yl)methylurea creates a unique chemical entity with potential therapeutic applications across multiple disease areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in guiding the design and optimization of novel drug candidates like 1-(4-fluorophenyl)methyl-3-(furan-3-yl)methyl-3-(thiophen-2-yl)methylurea. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and identify those with high potential for further development.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity and stereochemical integrity. The ability to construct such complex molecules underscores the advancements in synthetic methodologies and highlights the importance of skilled chemists in drug discovery.

In conclusion, 1-(4-fluorophenyl)methyl-3-(furan-3-yl)methyl-3-(thiophen-2-yl)methylurea (CAS No. 1421484-16-3) is a structurally intricate compound with potential therapeutic applications. Its unique combination of heterocyclic moieties and functional groups makes it a promising candidate for further research in medicinal chemistry. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics.